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Compound of Interest

Compound Name: Sivelestat

Cat. No.: B1662846 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Sivelestat, a selective inhibitor of

neutrophil elastase. It covers its mechanism of action, physicochemical properties, and

therapeutic applications, with a focus on quantitative data, detailed experimental protocols, and

the underlying signaling pathways.

Introduction
Sivelestat (also known as ONO-5046) is a synthetic, competitive, and reversible inhibitor of

neutrophil elastase, a serine protease implicated in the pathogenesis of various inflammatory

diseases.[1][2] Neutrophil elastase is released from activated neutrophils at sites of

inflammation and can degrade extracellular matrix proteins, leading to tissue damage.[2] By

selectively targeting this enzyme, Sivelestat offers a therapeutic strategy to mitigate the

harmful effects of excessive neutrophil activity. It is approved in Japan and the Republic of

Korea for the treatment of acute lung injury (ALI) and acute respiratory distress syndrome

(ARDS) associated with systemic inflammatory response syndrome (SIRS).[3]
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Property Value Reference

IUPAC Name

N-{2-[({4-[(2,2-

dimethylpropanoyl)oxy]phenyl}

sulfonyl)amino]benzoyl}glycine

[4]

Molecular Formula C₂₀H₂₂N₂O₇S [5]

Molecular Weight 434.46 g/mol [4]

CAS Number 127373-66-4 [4]

PubChem CID 107706 [5]

Mechanism of Action
Sivelestat functions as a selective inhibitor of neutrophil elastase.[2] It binds to the active site

of the enzyme, preventing the degradation of elastin and other structural proteins in the

extracellular matrix.[2] This inhibitory action helps to reduce the inflammatory response and

protect tissues from enzyme-mediated damage.[2] The specificity of Sivelestat for neutrophil

elastase over other serine proteases is a key attribute, minimizing off-target effects.[2][6]

Signaling Pathways
Neutrophil elastase is involved in complex signaling cascades that promote inflammation.

Sivelestat, by inhibiting neutrophil elastase, can modulate these pathways.
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Caption: General inflammatory pathway involving neutrophil elastase.

A more specific pathway details how neutrophil elastase stimulates MUC1 transcription, a

process that can be modulated by Sivelestat.
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Caption: Signaling pathway for NE-activated MUC1 transcription.
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Quantitative Data
In Vitro Inhibitory Activity

Target Species IC₅₀ Kᵢ Reference

Neutrophil

Elastase
Human 44 nM 200 nM [6][7]

Neutrophil

Elastase
Rabbit 36 nM - [6]

Neutrophil

Elastase
Rat 19 nM - [6]

Neutrophil

Elastase
Hamster 37 nM - [6]

Neutrophil

Elastase
Mouse 49 nM - [6]

Sivelestat shows minimal to no inhibitory activity against other proteases such as trypsin,

thrombin, plasmin, chymotrypsin, and cathepsin G, even at concentrations up to 100 μM,

highlighting its selectivity.[6][8]

Clinical Efficacy in ARDS
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Outcome
Measure

Sivelestat
Group

Control Group p-value Reference

Improvement in

PaO₂/FiO₂ ratio

on Day 3

41% 16% p=0.001 [9]

Median Duration

of Invasive

Mechanical

Ventilation

104.0 hours 170.3 hours p=0.006 [9]

90-day Mortality

(Hazard Ratio)

0.51 (95% CI,

0.26 to 0.99)
- p=0.044 [9]

28-day Mortality

(Hazard Ratio)

0.32 (95% CI,

0.11 to 0.95)
- p=0.041 [10]

All-cause

Mortality (Odds

Ratio)

0.61 (95% CI

0.51–0.73)
- - [11]

Experimental Protocols
In Vitro Neutrophil Elastase Inhibition Assay
(Fluorometric)
This protocol is based on commercially available inhibitor screening kits.[12][13]

Objective: To determine the inhibitory potential of a test compound against neutrophil elastase.

Materials:

Neutrophil Elastase (human, recombinant)

Assay Buffer

Fluorogenic substrate (e.g., MeOSuc-Ala-Ala-Pro-Val-AMC)

Sivelestat (as a positive control)
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Test compounds

96-well black microplate

Fluorometric plate reader (Ex/Em = 400/505 nm)

Procedure:

Preparation:

Reconstitute neutrophil elastase in assay buffer.

Prepare serial dilutions of the test compound and Sivelestat in assay buffer.

Prepare the substrate solution in assay buffer.

Assay:

Add assay buffer to all wells.

Add the test compound or Sivelestat to the respective wells.

Add the neutrophil elastase solution to all wells except the blank.

Incubate at 37°C for 10-15 minutes.

Initiate the reaction by adding the substrate solution to all wells.

Measurement:

Immediately measure the fluorescence in a kinetic mode at 37°C for 30-60 minutes.

Data Analysis:

Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time

curve).

Determine the percent inhibition for each concentration of the test compound.
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Plot percent inhibition versus compound concentration and calculate the IC₅₀ value.

In Vivo Animal Model: LPS-Induced Acute Lung Injury
This protocol is a generalized representation based on methods described in the literature.[14]

[15]

Objective: To evaluate the efficacy of Sivelestat in a mouse model of acute lung injury.

Animals: Male C57BL/6 mice (8-10 weeks old).

Materials:

Lipopolysaccharide (LPS) from E. coli

Sivelestat

Sterile saline

Anesthesia

Procedure:

Induction of Lung Injury:

Administer LPS intratracheally or intranasally to induce lung inflammation.

Treatment:

Administer Sivelestat (e.g., via intravenous or intraperitoneal injection) at a predetermined

dose and time point relative to LPS administration. A control group receives the vehicle.

Assessment (24 hours post-LPS):

Collect bronchoalveolar lavage fluid (BALF).

Perform a total and differential cell count on the BALF to quantify neutrophil infiltration.
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Measure the total protein concentration in the BALF as an indicator of vascular

permeability.

Measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the BALF via

ELISA.

Harvest lung tissue for histological analysis to assess lung injury.

Data Analysis:

Compare the measured parameters between the Sivelestat-treated group and the control

group using appropriate statistical tests.
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Caption: Experimental workflow for inhibitor development.

Therapeutic Applications and Clinical Evidence
Sivelestat is primarily indicated for the treatment of ALI/ARDS associated with SIRS.[3] Clinical

studies have demonstrated its potential to improve oxygenation, reduce the duration of

mechanical ventilation, and shorten ICU stays in this patient population.[3][11] A meta-analysis

of 17 studies on patients with septic ARDS indicated that Sivelestat therapy significantly

reduced all-cause mortality.[11]

More recently, Sivelestat has been investigated for its potential in treating ARDS induced by

COVID-19.[16][17] Retrospective studies suggest that Sivelestat administration is associated

with improved clinical outcomes in these patients.[17]

Adverse Effects
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Commonly reported side effects of Sivelestat include gastrointestinal disturbances such as

nausea, vomiting, and diarrhea.[18] Less frequent but more severe adverse effects can include

liver dysfunction, changes in blood pressure, and renal impairment.[18] Regular monitoring of

liver and kidney function is recommended during treatment.[18]

Conclusion
Sivelestat is a potent and selective inhibitor of neutrophil elastase with a well-defined

mechanism of action. Preclinical and clinical data support its therapeutic utility in mitigating the

inflammatory damage associated with conditions like ARDS and sepsis. The detailed

quantitative data and experimental protocols provided in this guide serve as a valuable

resource for researchers and drug development professionals working in the field of

inflammation and critical care medicine. Further large-scale, randomized controlled trials are

warranted to fully elucidate its role in various inflammatory diseases.[3]

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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